BENGHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability & Technical Utilization
of 2-Methoxybenzoyl Chloride

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 2-Methoxybenzoyl chloride
CAS No.: 1300-64-7
Cat. No.: B7767142
- 7

CAS: 21615-34-9 | Formula: CsH-ClO2 | MW: 170.59 g/mol

Executive Summary

2-Methoxybenzoyl chloride (0-Anisoyl chloride) is a critical acylating agent in the synthesis of
pharmaceutical intermediates, specifically for the angiotensin Il receptor antagonist Losartan.
Unlike its para-isomer, which is widely used for liquid crystals and agrochemicals, the ortho-
isomer is valued for its steric influence in directing metallation chemistries via oxazoline
intermediates. This guide analyzes its supply chain, provides field-proven handling protocols for
its moisture-sensitive nature, and outlines a self-validating quality control method using
derivatization GC.

Chemical Identity & Specifications

Commercially, 2-Methoxybenzoyl chloride is supplied as a clear to light yellow liquid.[1] Due
to the inductive effect of the ortho-methoxy group, the carbonyl carbon is highly electrophilic,
making it susceptible to rapid hydrolysis.

Table 1: Standard Commercial Specifications
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Parameter Specification Technical Note

Major impurity is typically
Purity (GC) 2 97.0% o-Anisic acid (hydrolysis
product).

Darkening indicates significant
Appearance Clear/Yellow Liquid decomposition or trace metal

contamination.

High vacuum distillation is

Boiling Point 128-129 °C (8 mmHg) ) o
required for purification.
Denser than water; biphasic

Density 1.146 g/mL hydrolysis occurs at the

interface.

| Refractive Index | n20/D 1.572 | Quick purity check if GC is unavailable. |

Strategic Sourcing & Supply Chain

The supply chain is dominated by major catalog suppliers for R&D scales (grams to kilograms)
and specialized fine chemical manufacturers for process scales (metric tons).

e Primary Suppliers: Sigma-Aldrich (Merck), TCI Chemicals, and Otto Chemie.
e Packaging: High-integrity packaging is non-negotiable.

o Lab Scale: Sure/Seal™ bottles or ampoules under argon.

o Bulk: Teflon-lined steel drums with nitrogen headspace.

 Stability: The compound degrades to 2-methoxybenzoic acid and HCI upon exposure to
atmospheric moisture. White solids (the acid) around the cap are a visual indicator of
compromised seal integrity.

Synthetic Utility & Applications
4.1. The Losartan Pathway (Key Application)

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7767142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The primary pharmaceutical application of 2-Methoxybenzoyl chloride is in the synthesis of
4,4-dimethyl-2-(2-methoxyphenyl)oxazoline. This oxazoline moiety serves as a "directing
group" for subsequent ortho-lithiation, a pivotal step in constructing the biphenyl
pharmacophore of Losartan.

Mechanism:

o Acylation: 2-Methoxybenzoyl chloride reacts with 2-amino-2-methyl-1-propanol to form the
amide.

e Cyclization: Thionyl chloride mediated cyclization yields the oxazoline.

4.2. Friedel-Crafts Acylation

It serves as an electrophile in Friedel-Crafts reactions, such as the synthesis of 2-
methoxybenzoyl-ferrocene, used in electrochemical research.

Figure 1: Synthesis & Application Pathway
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Caption: Synthesis of 2-Methoxybenzoyl chloride and its conversion to the Losartan
oxazoline intermediate.

Quality Control: Self-Validating Protocols

Direct injection of acid chlorides into a Gas Chromatograph (GC) is prone to error; the
compound can hydrolyze on the column or react with the stationary phase, leading to peak
tailing and ghost peaks.
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The "Methyl Ester" Derivatization Method This protocol converts the reactive acid chloride into
a stable methyl ester before injection. This ensures that the peak area corresponds strictly to
the active acyl chloride content, distinguishing it from the hydrolyzed acid (which reacts much
slower with methanol without a catalyst).

Protocol:

o Sampling: In a fume hood, withdraw 50 pL of 2-Methoxybenzoyl chloride using a dry
syringe.

» Derivatization: Immediately dispense into a vial containing 1.5 mL of anhydrous HPLC-grade
Methanol.

o Reaction:
(Instantaneous & Exothermic).

o Neutralization (Optional): Add 50 mg of solid NaHCOs to neutralize HCI if using an acid-
sensitive column (WAX).

e Analysis: Inject 1 yL into GC-MS or GC-FID.
o Target Peak: Methyl 2-methoxybenzoate.[1]

o Impurity Peak: 2-Methoxybenzoic acid (will appear as a broad peak or require silylation to
be seen, confirming it did not methylate).

Handling & Safety Protocols

Hazard Profile:
e GHS Classification: Skin Corr.[2][3] 1B (Causes severe burns), Eye Dam. 1.[3]
e Reactivity: Reacts violently with water/moisture releasing HCI gas.

Operational Procedure:
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« Inert Transfer: Always handle under a blanket of Nitrogen or Argon. Use Schlenk techniques
or a glovebox for dispensing small quantities.

e Quenching Spills: Do not use water. Absorb with dry sand or vermiculite. Neutralize the
absorbed material slowly with a dilute solution of sodium carbonate in a waste container.

o Storage: Store at room temperature (or cool, <15°C) in a dark, dry place. Ensure the cap is
taped with Parafilm to prevent moisture ingress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Commercial Availability & Technical Utilization of 2-
Methoxybenzoyl Chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7767142#commercial-availability-of-2-
methoxybenzoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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